![molecular formula C8H16ClNO B057544 4-Azoniaspiro[3.5]nonan-2-ol;chloride CAS No. 15285-58-2](/img/structure/B57544.png)
4-Azoniaspiro[3.5]nonan-2-ol;chloride
Description
4-Azoniaspiro[3.5]nonan-2-ol;chloride, also known as 2-Hydroxy-4-azoniaspiro[3.5]nonane Chloride, is a chemical compound with the molecular formula C8H16ClNO . It has a molecular weight of 177.67 g/mol .
Molecular Structure Analysis
The InChI code for 4-Azoniaspiro[3.5]nonan-2-ol;chloride isInChI=1S/C8H16NO.ClH/c10-8-6-9 (7-8)4-2-1-3-5-9;/h8,10H,1-7H2;1H/q+1;/p-1 . The Canonical SMILES is C1CC [N+]2 (CC1)CC (C2)O. [Cl-] . Physical And Chemical Properties Analysis
4-Azoniaspiro[3.5]nonan-2-ol;chloride has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 2 . It has a Rotatable Bond Count of 0 . The Exact Mass and Monoisotopic Mass is 177.0920418 g/mol . The Topological Polar Surface Area is 20.2 Ų . It has a Heavy Atom Count of 11 .Scientific Research Applications
Ionic Liquids
“4-Azoniaspiro[3.5]nonan-2-ol;chloride” is a type of azoniaspiro salt, which is being studied for its potential to bridge the gap between room-temperature ionic liquids and molten salts . These salts are prepared and characterized for their structural and thermal properties . They are promising candidates for future ionic liquid applications due to their improved thermal stabilities and potential higher-temperature stable-liquid ranges .
Thermal Stability
The thermal stability of “4-Azoniaspiro[3.5]nonan-2-ol;chloride” is a significant area of research. The thermal stabilities of these organic salts are characterized and compared using a broad range of techniques . Their improved thermal stabilities make them suitable for applications operating at raised temperatures .
Electrolytes for Battery Technology
Ionic liquids, such as “4-Azoniaspiro[3.5]nonan-2-ol;chloride”, have been identified as strong candidate electrolytes for battery technology due to their wide electrochemical windows .
Sustainable Analogues
The seven-membered heterocycle azepane is a by-product of polyamide synthesis. Therefore, dialkylazepanium ionic liquids, which could potentially include “4-Azoniaspiro[3.5]nonan-2-ol;chloride”, may represent more sustainable analogues of pyrrolidine- and piperidine-derived ionic liquids .
Catalysis
Drug Development
properties
IUPAC Name |
4-azoniaspiro[3.5]nonan-2-ol;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16NO.ClH/c10-8-6-9(7-8)4-2-1-3-5-9;/h8,10H,1-7H2;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUHOOISVAOJLPM-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC[N+]2(CC1)CC(C2)O.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15285-58-2 |
Source
|
| Record name | 2-Hydroxy-4-azoniaspiro[3,5]nonane chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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